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Compound of Interest

Compound Name: Nitrilotripropionic acid

CAS No.: 817-11-8

Cat. No.: B1584854

Get Quote

Identity Verification & Safety "Triage"
CRITICAL SAFETY NOTICE: Before proceeding, verify the Chemical Abstract Service (CAS)

number of your substance. There is a frequent nomenclature confusion in this chemical family

that poses severe safety risks.

Compound Name CAS Number Hazard Profile Disposal Urgency

Nitrilotripropionic Acid

(NTPA)
817-11-8 Irritant (H315, H319)

Standard Chemical

Waste

3-Nitropropionic Acid 504-88-1 TOXIC (H301)
High Hazard / Acute

Toxin

2-Mercaptopropionic

Acid
79-42-5 Corrosive / Stench

Segregated Thiol

Waste

This guide specifically addresses Nitrilotripropionic Acid (CAS 817-11-8), a chelating agent

structurally similar to NTA (Nitrilotriacetic acid).[1]
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The "Chelation Trap": Why Standard Drain Disposal
is Prohibited
As a Senior Scientist, I must correct a common misconception: Biodegradability does not equal

drain safety.

While aminopolycarboxylic acids like NTPA are often biodegradable, their primary function—

chelation—creates an environmental hazard in plumbing systems.

Mobilization: NTPA effectively strips heavy metals (Lead, Copper, Zinc) from laboratory

plumbing and municipal pipes.

Bioavailability: These stable metal-ligand complexes prevent heavy metals from precipitating

in wastewater treatment plants, allowing them to pass through into local waterways where

they become bioavailable to aquatic life.

Directive: Unless explicitly authorized by your facility's EHS (Environmental Health & Safety)

and local wastewater authority, never dispose of NTPA solutions down the drain, even if pH-

neutral.

Pre-Disposal Assessment & Properties
Physical State: White to almost white powder/crystal.[2] Acidity: Weakly acidic (pKa ~3.1).

Solutions will require pH check before waste consolidation.
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Parameter Value Operational Implication

Molecular Formula C₉H₁₅NO₆
Organic Carbon source

(combustible).[1][2]

Solubility Soluble in water
Aqueous waste streams are

most common.[1]

Reactivity
Incompatible with strong

oxidizers

Do not mix with Chromic acid

or Peroxides.[1]

RCRA Status (USA)
Non-listed (unless mixed with

metals)

Classified as "Characteristic

Waste" if pH < 2 (D002) or if

Heavy Metals are present

(D004-D011).[1]

Disposal Decision Matrix (Workflow)
The following logic flow ensures compliance with EPA/RCRA standards and prevents cross-

contamination.
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Waste Generation: NTPA

Physical State?

Solid / Powder Aqueous Solution

Stream A:
Non-Regulated Organic Solid

Unused/Pure

Stream B:
RCRA Hazardous Waste

(Toxic - D Codes)

Contaminated cleanup
Is it mixed with Heavy Metals?

(As, Ba, Cd, Cr, Pb, Hg, Se, Ag)

Yes (Critical)

Check pH

No (Pure Buffer)

Stream C:
Acidic Chemical Waste

(pH < 2)

pH < 2

Stream D:
Non-Hazardous Liquid Waste

(Label: 'Chelator Solution')

pH 2 - 12.5

Click to download full resolution via product page

Figure 1: Decision tree for segregating Nitrilotripropionic acid waste streams based on

physical state and metal contamination.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Unused Reagent or Spill
Cleanup)
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Applicability: Expired shelf stock or spill cleanup materials (pads/gloves).

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar. Glass is

acceptable but poses a breakage risk.

Labeling:

Chemical Name: "Nitrilotripropionic Acid, Solid"[1]

Hazards: "Irritant" (Check SDS: H315, H319).[3][4]

Do not label as "Hazardous Waste" unless your local regulations define it as such (it is

generally non-regulated in solid form unless contaminated).

Segregation: Keep separate from strong oxidizers (e.g., nitrates, perchlorates) to prevent

combustion risks.

Protocol B: Metal-Complexed Liquid Waste (The "Red
Stream")
Applicability: Assay waste where NTPA was used to chelate metals (e.g., Lead, Mercury,

Cadmium).[1]

Classification: This is Hazardous Waste. The hazard is defined by the metal, not the NTPA.

Container: HDPE Carboy (5L - 20L).

pH Check: Ensure pH is not extremely acidic (<2). If <2, add dilute NaOH to bring pH to ~5-

9.

Reasoning: Highly acidic solutions can degrade metal complexes over time or damage

waste containers.

Labeling: Must list all dissolved metals.

Example: "Waste: Aqueous Solution. Contains: Nitrilotripropionic Acid (<5%), Lead (Pb)

100ppm."
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Add RCRA Codes corresponding to the metals (e.g., D008 for Lead).

Protocol C: Uncontaminated Liquid Waste
(Buffers/Stock)
Applicability: Excess stock solutions containing only NTPA, water, and benign salts (Na, K).

Volume Reduction: If volume is small (<500mL), pour into a "Non-Halogenated

Organic/Aqueous" waste drum.

Large Volume:

Collect in a dedicated carboy.

Label: "Non-Hazardous Waste - Aqueous NTPA Solution."

Do not mix with halogenated solvents (Chloroform, DCM).

Disposal: Hand off to your waste management contractor. Do not pour down the sink unless

you have written permission citing the specific concentration and daily discharge limit.

Emergency Procedures (Spill Response)
PPE: Nitrile gloves, safety goggles, and lab coat. Respiratory protection (N95) recommended

if dust is generated.

Dry Spill: Sweep up carefully to avoid dust generation. Place in a sealed bag/container

(Protocol A). Wipe area with a wet paper towel.

Wet Spill: Absorb with an inert material (vermiculite or chem-pads). Do not use bleach

(hypochlorite) immediately, as reaction kinetics with concentrated amines can be

unpredictable; use simple water/soap cleanup after absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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